Cas no 1806178-92-6 (Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806178-92-6
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4837845
• Update Time: 2025-07-20

Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H8F3IN2O3/c1-17-8(16)7-4(2-14)6(13)5(3-15-7)18-9(10,11)12/h3H,2,14H2,1H3
• InChI Key： BBDUPCXPDOACJJ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)OC)C=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806178-92-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1806178-92-6, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural motifs, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino methyl substituent, an iodine atom, and a trifluoromethoxy group, makes this compound a valuable building block for medicinal chemists.

The< strong>3-(aminomethyl) moiety in Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate introduces a nucleophilic site that can be readily incorporated into more complex molecular frameworks through condensation or coupling reactions. This feature is particularly advantageous in the development of peptidomimetics and other protein-targeting agents. Furthermore, the< strong>4-iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These transformations are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

The< strong>5-(trifluoromethoxy) group adds another layer of reactivity and electronic influence to the molecule. Trifluoromethoxy substituents are well-known for their ability to modulate metabolic stability and binding affinity at biological targets. In particular, they can enhance lipophilicity and improve binding interactions with enzymes and receptors. Recent studies have highlighted the role of trifluoromethoxy-containing compounds in the development of antiviral and anticancer agents, where their electronic properties contribute to enhanced efficacy and selectivity.

In the context of contemporary pharmaceutical research, Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate has found applications in the synthesis of novel therapeutic entities. For instance, researchers have leveraged its structural features to develop inhibitors targeting kinases and other enzyme families implicated in diseases such as cancer and inflammation. The compound's ability to serve as a precursor for diverse scaffolds underscores its importance in drug discovery pipelines.

The< strong>Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate intermediate is also of interest in the field of heterocyclic chemistry. Pyridine derivatives are ubiquitous in medicinal chemistry due to their prevalence in natural products and their favorable pharmacokinetic properties. The specific combination of substituents in this compound allows for fine-tuning of its electronic and steric properties, enabling chemists to tailor molecular interactions with high precision.

Advances in synthetic methodologies have further enhanced the utility of Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations not only improve laboratory efficiency but also facilitate high-throughput screening campaigns, accelerating the discovery of new drug candidates.

The< strong>CAS No. 1806178-92-6 designation ensures that researchers can reliably identify and procure this compound for their studies. Regulatory compliance and quality control are paramount in pharmaceutical research, and the use of standardized identifiers like CAS numbers helps maintain consistency across different laboratories and institutions.

In summary, Methyl 3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it indispensable for the development of novel therapeutic agents targeting a wide range of diseases. As research continues to evolve, this compound is likely to remain a valuable asset in the pharmacologist's toolkit.